Cas no 68052-51-7 (tributylethylammonium ethyl sulphate)

• Product Name: tributylethylammonium ethyl sulphate
• CAS No: 68052-51-7
• MF: C₁₆H₃₇NO₄S
• MW: 339.534284353256
• MDL: MFCD03790883
• CID: 968505
• PubChem ID: 106489
• Update Time: 2025-04-23

tributylethylammonium ethyl sulphate Chemical and Physical Properties

Names and Identifiers

• tributylethylammonium ethyl sulphate
• ethyl sulfate,tributyl(ethyl)azanium
• 1-Butanaminium,N,N-dibutyl-N-ethyl-,ethyl sulfate
• EINECS 268-329-4
• ethyltributylammonium ethylsulfate
• n,n-dibutyl-n-ethylbutan-1-aminium ethyl sulfate
• Tributylethylammonium ethylsulfate
• 3FGP2R7YCX
• NS00020335
• A917376
• 68052-51-7
• AS-76096
• SCHEMBL4368365
• ethyl sulfate;tributyl(ethyl)azanium
• n,n-dibutyl-n-ethylbutan-1-aminiumethylsulfate
• 1-Butanaminium, N,N-dibutyl-N-ethyl-, ethyl sulfate (1:1)
• DTXSID5071046
• AKOS030228003
• F16443
• 1-Butanaminium, N,N-dibutyl-N-ethyl-, ethyl sulfate
• GELDODMEEMXBIV-UHFFFAOYSA-M
• DTXCID9045479

• MDL： MFCD03790883
• Inchi： 1S/C14H32N.C2H6O4S/c1-5-9-12-15(8-4,13-10-6-2)14-11-7-3;1-2-6-7(3,4)5/h5-14H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： GELDODMEEMXBIV-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.[N+](CC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 339.24400
• Monoisotopic Mass: 339.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 74.81000
• LogP: 4.78730

Additional information on tributylethylammonium ethyl sulphate

Tributylethylammonium Ethyl Sulphate: A Comprehensive Overview

Tributylethylammonium ethyl sulphate, also known by its CAS number 68052-51-7, is a quaternary ammonium salt with a unique chemical structure that makes it highly versatile in various industrial and chemical applications. This compound is widely recognized for its ability to act as a phase transfer catalyst, facilitating reactions between immiscible phases such as oil and water. Its tributylethylammonium cation and ethyl sulphate anion combination provide it with distinct properties that are leveraged in numerous chemical processes.

Recent studies have highlighted the growing interest in tributylethylammonium ethyl sulphate as a sustainable alternative in organic synthesis. Researchers have explored its role in enhancing the efficiency of nucleophilic substitutions, particularly in the presence of polar aprotic solvents. The compound's ability to stabilize transition states through its bulky cation structure has been shown to significantly accelerate reaction rates, making it a valuable tool in green chemistry practices.

In the context of phase transfer catalysis, tributylethylammonium ethyl sulphate has demonstrated exceptional performance in interfacial reactions. Its amphiphilic nature allows it to effectively shuttle ions across phase boundaries, enabling reactions that would otherwise be challenging or inefficient. This property has been extensively utilized in the pharmaceutical industry for the synthesis of complex molecules, where precise control over reaction conditions is critical.

Another area of emerging interest is the use of tributylethylammonium ethyl sulphate in polymer chemistry. Recent research has shown that this compound can serve as an efficient initiator for controlled radical polymerization reactions. Its ability to stabilize radical intermediates has led to the development of novel polymeric materials with tailored properties, including improved thermal stability and mechanical strength.

The synthesis of tributylethylammonium ethyl sulphate typically involves a two-step process: first, the preparation of the quaternary ammonium salt from tributylethylamine and an alkylating agent, followed by neutralization with ethyl sulphuric acid. This method ensures high purity and consistent quality, which are essential for its application in sensitive chemical processes.

From an environmental perspective, tributylethylammonium ethyl sulphate has been evaluated for its biodegradability and ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. This characteristic aligns with global efforts to develop eco-friendly chemical agents that reduce environmental footprint.

In conclusion, tributylethylammonium ethyl sulphate (CAS 68052-51-7) stands out as a multifaceted compound with significant potential across diverse chemical domains. Its role as a phase transfer catalyst, coupled with recent advancements in its application in green chemistry and polymer science, underscores its importance in modern chemical research and industry.